![molecular formula C12H14O B8744404 3-([1,1'-Bi(cyclopropan)]-2-yl)phenol](/img/structure/B8744404.png)
3-([1,1'-Bi(cyclopropan)]-2-yl)phenol
Cat. No. B8744404
M. Wt: 174.24 g/mol
InChI Key: XNXAVPGZHRXBJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06022891
Procedure details
To a 250 ml round bottom flask equipped with nitrogen inlet, thermometer, and reflux condenser was charged 5.0 g (0.0246 moles) of 3-cyclopropyl-5-(3-hydroxyphenyl)-2-pyrazoline, and 5.0 g of powdered sodium hydroxide (0.125 moles). The two solids were mixed thoroughly, then heated slowly to 250° C., under a rapid steam of nitrogen. The reaction mixture was heated continuously at 250° C. for a total of 2 hours, then cooled to ambient temperature. The resulting residue was the dissolved in 200 mls of water, then acidified to pH 2 with 1N aqueous hydrochloric acid. The acidic solution was extracted with 3×100 mls of ethyl ether, and the ether extract was washed with 2×100 mls of water, and 100 mls of saturated aqueous sodium chloride solution. The ether extract was the dried over anhydrous magnesium sulfate, filtered and concentrated to dryness under reduced pressure with a rotary evaporator at 45° C. The resulting crude product was chrmoatographed on silica gel with a 15% ethyl acetate, 85% hexane mobile phase. The pure fractions were combined and concentrated under reduced pressure on a rotary evaporator to afford 2.9 g of the title compound 1-(3-hydroxyphenyl)-2-cyclopropyl cyclopropane as a pale yellow liquid at a 68% yield.
Name
3-cyclopropyl-5-(3-hydroxyphenyl)-2-pyrazoline
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:4]2[CH2:8][CH:7]([C:9]3[CH:14]=[CH:13][CH:12]=[C:11]([OH:15])[CH:10]=3)NN=2)[CH2:3][CH2:2]1.[OH-].[Na+].Cl>O>[CH:1]1([CH:4]2[CH2:8][CH:7]2[C:9]2[CH:14]=[CH:13][CH:12]=[C:11]([OH:15])[CH:10]=2)[CH2:3][CH2:2]1 |f:1.2|
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Inputs
Step One
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Name
|
3-cyclopropyl-5-(3-hydroxyphenyl)-2-pyrazoline
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Quantity
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5 g
|
|
Type
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reactant
|
|
Smiles
|
C1(CC1)C1=NNC(C1)C1=CC(=CC=C1)O
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|
Name
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|
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Quantity
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5 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
Cl
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Step Three
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Name
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|
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Quantity
|
200 mL
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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250 °C
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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To a 250 ml round bottom flask equipped with nitrogen inlet
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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thermometer, and reflux condenser
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ADDITION
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Type
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ADDITION
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|
Details
|
The two solids were mixed thoroughly
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was heated continuously at 250° C. for a total of 2 hours
|
|
Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
cooled to ambient temperature
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The acidic solution was extracted with 3×100 mls of ethyl ether
|
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the ether extract
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WASH
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Type
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WASH
|
|
Details
|
was washed with 2×100 mls of water, and 100 mls of saturated aqueous sodium chloride solution
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The ether extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated to dryness under reduced pressure with a rotary evaporator at 45° C
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure on a rotary evaporator
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CC1)C1C(C1)C1=CC(=CC=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.9 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 67.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
